Cas no 1806741-64-9 (5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806741-64-9
• MF: C₇H₃F₃N₂O₅
• MW: 252.104332208633
• CID: 4833060
• Update Time: 2025-10-17

5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H3F3N2O5/c8-7(9,10)17-6-3(2-13)5(12(15)16)4(14)1-11-6/h1-2,14H
• InChI Key： COMVLCHXODXHCV-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=C(C(=CN=1)O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Additional information on 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806741-64-9)

5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806741-64-9, belongs to the pyridine derivatives class, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a hydroxyl group, a nitro group, a trifluoromethoxy group, and an aldehyde moiety, makes this compound a versatile intermediate in organic synthesis and drug development.

The structural configuration of 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde imparts distinct chemical properties that are of great interest to researchers. The nitro group, for instance, is known for its electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Additionally, the trifluoromethoxy group introduces fluorine atoms into the structure, which are often associated with enhanced metabolic stability and bioavailability in pharmaceuticals. These features make the compound a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde suggests that it may interact with biological targets in unique ways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of more complex molecules. The aldehyde group, for example, provides a site for further functionalization through condensation reactions with various nucleophiles. This flexibility allows chemists to modify the structure of 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde to produce derivatives with tailored properties. Such modifications are crucial in drug discovery pipelines, where fine-tuning molecular structures can significantly impact efficacy and selectivity.

Recent advancements in synthetic methodologies have further enhanced the accessibility and scalability of producing 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde. Techniques such as flow chemistry and catalytic processes have enabled researchers to optimize reaction conditions and improve yields. These improvements are essential for ensuring that sufficient quantities of the compound are available for both preclinical and clinical studies.

The potential applications of 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde extend beyond pharmaceuticals. Its unique chemical profile also makes it relevant in materials science and agrochemical research. For instance, pyridine derivatives have been explored as components in liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. Similarly, these compounds can serve as precursors for developing novel pesticides and herbicides that target specific biological pathways in plants.

From a regulatory perspective, 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is subject to standard chemical safety protocols to ensure its handling and use are conducted safely in laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions must be taken to prevent exposure during synthesis and handling procedures.

The ongoing research into 5-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde underscores its significance as a molecular scaffold with broad applications. As new synthetic strategies emerge and our understanding of biological systems deepens, it is likely that this compound will continue to play a pivotal role in the development of innovative therapeutics and materials.